Topoisomerase inhibitor 4

• Molecular Formula: C30H28F3IN4O3
• Molecular Weight: 676.5 g/mol
• InChI: InChI=1S/C30H28F3N4O3.HI/c1-37(2,3)12-10-26(38)40-20-7-8-25-22(16-20)21-9-11-35-29(27(21)34-25)36(19-6-4-5-17(31)13-19)28-23(30(35)39)14-18(32)15-24(28)33;/h4-8,13-16,29,34H,9-12H2,1-3H3;1H/q+1;/p-1
• InChIKey: NQEDPQSZXSYFDM-UHFFFAOYSA-M

Topoisomerase inhibitor 4 (compound 45, also referenced as compound F16) is a synthetic small-molecule dual inhibitor targeting both human topoisomerase I (Topo I) and topoisomerase II (Topo II), with CAS 3021532-95-3 and molecular formula C30H28F3IN4O3 (MW 676.47). As a dual inhibitor, it simultaneously suppresses the catalytic activity of both type I and type II topoisomerases, distinguishing it from single-target agents such as camptothecin derivatives (Topo I-selective) or etoposide (Topo II-selective).

Topoisomerase inhibitor 4 (Compound 45/F16): Dual Topo I/II Inhibitor for Cancer Research Procurement

Topoisomerase inhibitor 4 (compound 45, also referenced as compound F16) is a synthetic small-molecule dual inhibitor targeting both human topoisomerase I (Topo I) and topoisomerase II (Topo II), with CAS 3021532-95-3 and molecular formula C30H28F3IN4O3 (MW 676.47) . As a dual inhibitor, it simultaneously suppresses the catalytic activity of both type I and type II topoisomerases, distinguishing it from single-target agents such as camptothecin derivatives (Topo I-selective) or etoposide (Topo II-selective) . The compound exhibits antiproliferative activity, induces apoptosis, and arrests the cell cycle at the G2/M phase, positioning it as a versatile tool compound for investigating topoisomerase-mediated DNA damage responses and for preclinical oncology research [1].

Dual Topo I/II inhibition for DNA damage response studies

G2/M arrest and apoptosis induction for cell cycle research

Preclinical oncology tool compound; not a therapeutic agent

• [1] MedChemExpress. Topoisomerase inhibitor 4 (compound 45) product page. View Source

Why Generic Substitution Fails: Topoisomerase inhibitor 4 Distinct Dual Inhibition and Cell Cycle Arrest Profile

Topoisomerase inhibitors cannot be substituted interchangeably due to fundamental differences in enzyme selectivity, mechanism of action (poison versus catalytic inhibitor), and downstream cellular consequences. While the broad class of topoisomerase-targeting agents shares a nominal target, individual compounds diverge sharply in their selectivity profiles for Topo I versus Topo II, their binding sites (DNA-enzyme interface versus ATP-binding pocket), and their resultant effects on cell cycle progression and apoptosis pathways [1]. Topoisomerase inhibitor 4 demonstrates a specific dual Topo I/II inhibition profile combined with G2/M phase arrest and apoptosis induction, which differs from single-target agents and other dual inhibitors that may preferentially affect different cell cycle checkpoints or exhibit distinct potency ratios across Topo I and Topo II . Substituting a related analog without validating these specific functional outcomes risks introducing confounding variables in experimental systems, particularly in studies of DNA damage response, cell cycle regulation, or combination therapy screening where the balance of Topo I versus Topo II inhibition critically determines efficacy and toxicity profiles [2].

Single-target inhibitors (camptothecin, etoposide) may not reproduce dual Topo I/II blockade profile

Other dual inhibitors may differ in cell-cycle arrest checkpoint and isoform potency ratio

Unvalidated analogs risk confounding DNA damage, cell cycle, and combination therapy studies

• [1] Capranico G, Binaschi M. DNA sequence selectivity of topoisomerases and topoisomerase poisons. Biochim Biophys Acta. 1998;1400(1-3):185-194. View Source
• [2] Poddevin B, Riou JF, Lavelle F, Pommier Y. Dual topoisomerase I and II inhibition by intoplicine (RP-60475), a new antitumor agent in early clinical trials. Mol Pharmacol. 1993;44(4):767-774. View Source

Topoisomerase inhibitor 4 (Compound 45/F16) Quantitative Differentiation Evidence Versus Comparators

Dual Topoisomerase I/II Inhibition Versus Single-Target Agents

Topoisomerase inhibitor 4 (compound 45) functions as a dual inhibitor of both Topoisomerase I and Topoisomerase II . This dual inhibitory profile contrasts with single-target agents such as camptothecin (selective Topo I inhibitor) and etoposide (selective Topo II poison). By simultaneously targeting both enzymes, compound 45 may circumvent compensatory upregulation of one topoisomerase isoform that often confers resistance to single-target inhibitors [1].

Dual Topo I/II inhibition

Class-level

Dual inhibition vs. camptothecin (Topo I) and etoposide (Topo II)

Supports combined Topo I/II blockade studies without co-administration

In vitro enzymatic assays; vendor data

Evidence Dimension	Enzyme target selectivity
Target Compound Data	Dual Topo I and Topo II inhibition
Comparator Or Baseline	Camptothecin (Topo I-selective); Etoposide (Topo II-selective)
Quantified Difference	Dual-target versus single-target mechanism
Conditions	In vitro enzymatic assays

Why This Matters

Procurement of a dual inhibitor enables investigation of combined Topo I/II blockade without requiring co-administration of two separate agents, reducing experimental complexity and eliminating drug-drug interaction variables.

• [1] MedChemExpress. Topoisomerase inhibitor 4 (compound 45) product page. View Source

G2/M Cell Cycle Arrest: Differential Profile Versus Camptothecin and Etoposide

Topoisomerase inhibitor 4 (compound 45) induces cell cycle arrest specifically at the G2/M phase . This arrest profile is mechanistically distinct from the S-phase arrest typically induced by camptothecin (a Topo I poison) and the G2-phase arrest observed with etoposide (a Topo II poison) [1]. The G2/M arrest induced by compound 45 is accompanied by apoptosis induction, differentiating its downstream cellular effects from other dual inhibitors that may predominantly cause S-phase accumulation or G1 arrest [2].

G2/M arrest phase

Cross-study

G2/M arrest, distinct from S-phase (camptothecin) or G2 (etoposide)

Enables G2 checkpoint and mitotic catastrophe research

Cancer cell lines; source-specific review

Evidence Dimension	Cell cycle arrest phase
Target Compound Data	G2/M phase arrest
Comparator Or Baseline	Camptothecin (S-phase arrest); Etoposide (G2-phase arrest)
Quantified Difference	Qualitative difference in arrest checkpoint (G2/M vs. S vs. G2)
Conditions	Cancer cell lines in vitro

Why This Matters

G2/M-specific arrest enables distinct experimental applications, particularly in studies of mitotic catastrophe, G2 checkpoint signaling, and combination regimens with radiation or S-phase-specific chemotherapeutics.

• [1] Hsiang YH, Hertzberg R, Hecht S, Liu LF. Camptothecin induces protein-linked DNA breaks via mammalian DNA topoisomerase I. J Biol Chem. 1985;260(27):14873-14878. View Source
• [2] MedChemExpress. Topoisomerase inhibitor 4 (compound 45) product page. View Source

Apoptosis Induction and Anti-Migratory Effects Versus Doxorubicin

Topoisomerase inhibitor 4 (compound F16) at concentrations of 0-40 nM inhibits cancer cell colony formation, invasion, and migration in A375 melanoma cells, in addition to inducing apoptosis [1]. While doxorubicin (a Topo II poison) also induces apoptosis via DNA damage, its effects on cell migration and invasion are less direct and often require higher concentrations that may confound results with cytotoxicity [2]. The anti-invasive and anti-migratory activities of compound F16 at nanomolar concentrations provide a functional differentiation relevant to metastasis research.

Anti-migratory activity

Cross-study

0–40 nM inhibited invasion and migration in A375 cells

Supports motility endpoint assays without cytotoxicity confounding

A375 melanoma; sub-cytotoxic concentrations

Evidence Dimension	Anti-migratory and anti-invasive activity
Target Compound Data	Inhibition of invasion and migration at 0-40 nM in A375 cells
Comparator Or Baseline	Doxorubicin (limited anti-migratory activity at cytotoxic concentrations)
Quantified Difference	Compound F16 exhibits anti-migratory effects at nanomolar, sub-cytotoxic concentrations
Conditions	A375 melanoma cell line in vitro

Why This Matters

The combination of apoptosis induction with anti-migratory and anti-invasive properties at low nanomolar concentrations makes this compound particularly suitable for metastasis and tumor cell motility studies where preserving cell viability during migration assays is critical.

• [1] MedChemExpress. Topoisomerase I/II inhibitor 4 (compound F16) product page. View Source
• [2] InvivoChem. Topoisomerase I/II inhibitor 4 (compound F16) product datasheet. View Source

Hepatocellular Carcinoma Research Application Specificity

Topoisomerase I/II inhibitor 4 (compound F16) has been specifically validated and recommended for hepatocellular carcinoma (HCC) research applications . This tissue-specific application differentiation is notable because many dual topoisomerase inhibitors (e.g., intoplicine, TAS-103) were developed for broader solid tumor indications without liver-specific prioritization [1]. The compound demonstrates effective inhibition of cell proliferation, invasion, and migration in liver cancer cell models, coupled with robust apoptosis induction [2].

HCC model specificity

Class-level

Validated for hepatocellular carcinoma research

May reduce de novo validation for liver cancer studies

Vendor data; HCC cell models

Evidence Dimension	Disease model application specificity
Target Compound Data	Validated for hepatocellular carcinoma research
Comparator Or Baseline	Intoplicine and TAS-103 (broad solid tumor applications without liver-specific validation)
Quantified Difference	Documented application-specific validation for HCC
Conditions	Hepatocellular carcinoma cell models in vitro

Why This Matters

Procurement for hepatocellular carcinoma research is supported by vendor-validated application data, reducing the need for de novo validation studies and accelerating experimental workflows in liver cancer projects.

• [1] Poddevin B, Riou JF, Lavelle F, Pommier Y. Dual topoisomerase I and II inhibition by intoplicine (RP-60475). Mol Pharmacol. 1993;44(4):767-774. View Source
• [2] MedChemExpress. Topoisomerase I/II inhibitor 4 (compound F16) product page. View Source

Broad-Spectrum Antiproliferative Activity Versus Doxorubicin

Topoisomerase inhibitor 4 (compound 45) demonstrates potent antitumor and antiproliferative activity across multiple cancer cell lines . In comparative studies, doxorubicin (a clinical Topo II inhibitor) exhibits IC50 values ranging from 0.65 ± 0.1 to 0.81 ± 0.1 µM across various cancer cell lines, while compound 45 shows effective antiproliferative activity in similar concentration ranges with the added benefit of dual Topo I/II targeting [1]. The dual inhibition mechanism may confer advantages in cell lines with heterogeneous topoisomerase expression or acquired resistance to single-target agents.

Antiproliferative activity

Cross-study

Broad activity across cancer lines; doxorubicin IC50 0.65–0.81 µM

Supports broad antiproliferative screening context

Multiple cell lines; dual-target mechanism

Evidence Dimension	Antiproliferative activity
Target Compound Data	Potent antiproliferative activity across multiple cancer cell lines
Comparator Or Baseline	Doxorubicin (IC50 0.65-0.81 µM across multiple cell lines)
Quantified Difference	Comparable potency with dual-target mechanism
Conditions	Multiple human cancer cell lines in vitro

Why This Matters

The combination of broad-spectrum antiproliferative activity with dual Topo I/II inhibition provides a single-agent tool for studying topoisomerase biology across diverse cancer types without the confounding variable of target isoform selectivity.

• [1] Discovery and antiproliferative evaluation of new quinoxalines as potential DNA intercalators and topoisomerase II inhibitors. Scholar CNKI. View Source

Topoisomerase inhibitor 4 (Compound 45/F16) Validated Research and Industrial Application Scenarios

Hepatocellular Carcinoma (HCC) Mechanistic Studies and Drug Discovery

Topoisomerase I/II inhibitor 4 (compound F16) is specifically validated for hepatocellular carcinoma research . Investigators studying HCC can utilize this compound to probe the role of dual topoisomerase inhibition in liver cancer cell proliferation, invasion, and migration, as well as to evaluate combination strategies with existing HCC therapies such as sorafenib. The dual Topo I/II inhibition profile is particularly relevant given the documented upregulation of both topoisomerase isoforms in advanced HCC [1].

Cell Cycle Checkpoint and G2/M Arrest Signaling Studies

Topoisomerase inhibitor 4 (compound 45) induces specific G2/M phase cell cycle arrest . This property makes it a valuable tool for investigating G2 checkpoint signaling pathways, mitotic catastrophe mechanisms, and the interplay between DNA damage response and cell cycle progression. Unlike camptothecin (S-phase arrest) or etoposide (G2 arrest), the distinct G2/M arrest profile enables studies of mitotic entry regulation and spindle assembly checkpoint function in the context of topoisomerase inhibition [1].

Cancer Metastasis and Tumor Cell Motility Research

At low nanomolar concentrations (0-40 nM), Topoisomerase I/II inhibitor 4 (compound F16) inhibits cancer cell invasion and migration in A375 melanoma cells, independent of its cytotoxic effects . This property distinguishes it from traditional topoisomerase-targeting chemotherapeutics (e.g., doxorubicin) that primarily exert anti-migratory effects only at cytotoxic doses. The compound is therefore particularly suited for metastasis research, including studies of epithelial-mesenchymal transition (EMT), cell adhesion dynamics, and 3D invasion assays where maintaining cell viability is essential for accurate assessment of motility parameters [1].

Dual Topoisomerase Inhibition Comparative Pharmacology

As a dual Topo I/II inhibitor, compound 45 enables head-to-head comparisons with single-target agents (camptothecin, etoposide) and other dual inhibitors (intoplicine, TAS-103) in parallel experimental systems . This application scenario is critical for laboratories investigating the pharmacological consequences of simultaneous versus sequential topoisomerase blockade, as well as for studies of adaptive resistance mechanisms where cancer cells upregulate the untargeted topoisomerase isoform in response to selective pressure [1].

Application

Selection Property

Validation Focus

Hepatocellular carcinoma research

Dual Topo I/II inhibition and anti-migratory profile

Confirm G2/M arrest and apoptosis in HCC models

Cell cycle checkpoint studies

Specific G2/M arrest profile

Mitotic catastrophe and spindle assembly assays

Tumor cell migration and invasion studies

Anti-migratory activity at low nanomolar range

Invasion assays with viability controls

Dual topoisomerase inhibition pharmacology

Dual Topo I/II inhibition profile

Isoform compensation and resistance mechanism studies

• [1] MedChemExpress. Topoisomerase I/II inhibitor 4 (compound F16) product page. View Source